3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin

• IUPAC Name: (1S,3R,5R,6S,8S,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36R,37R,38R,39R,40R,41R,42R,43R,44R,45R,46R,47R,48S,49S)-48-amino-5,10,15,20,25,30,35-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,49-tridecol
• InChI: InChI=1S/C42H71NO34/c43-15-16(51)36-64-8(1-44)29(15)71-37-23(58)17(52)31(10(3-46)65-37)73-39-25(60)19(54)33(12(5-48)67-39)75-41-27(62)21(56)35(14(7-50)69-41)77-42-28(63)22(57)34(13(6-49)70-42)76-40-26(61)20(55)32(11(4-47)68-40)74-38-24(59)18(53)30(72-36)9(2-45)66-38/h8-42,44-63H,1-7,43H2/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key: OZLVLKFBPJMRCM-FUFZOPRGSA-N
• Canonical SMILES: C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(O2)C(C8O)O)CO)CO)CO)CO)CO)CO)O)N)O
• Isomeric SMILES: C([C@@H]1[C@@H]2[C@H]([C@@H]([C@H](O1)O[C@@H]3[C@H](O[C@@H]([C@@H]([C@H]3O)O)O[C@@H]4[C@H](O[C@@H]([C@@H]([C@H]4O)O)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@H]5O)O)O[C@@H]6[C@H](O[C@@H]([C@@H]([C@H]6O)O)O[C@@H]7[C@H](O[C@@H]([C@@H]([C@H]7O)O)O[C@@H]8[C@H](O[C@H](O2)[C@@H]([C@H]8O)O)CO)CO)CO)CO)CO)CO)O)N)O
• Molecular Formula: C42H71NO34
• DSSTOX Substance ID: DTXSID20462166
• Molecular Weight: 1134.0 g/mol
• CAS RN: 117194-77-1

Description

Synthesis Analysis

The synthesis of functionalized β-cyclodextrins, including 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin, involves specific chemical reactions that introduce functional groups into the cyclodextrin molecule. These modifications often aim to enhance the molecule's complexation capabilities with various ions and molecules. Studies by Bonomo et al. (2002) and Maccarrone et al. (2002) detail the synthesis and characterization of these cyclodextrins, demonstrating their complexation behavior towards protons and metal ions, such as copper(II) (Bonomo et al., 2002) (Maccarrone et al., 2002).

Molecular Structure Analysis

The molecular structure of 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin has been studied using NMR spectroscopy, providing insights into its conformation and the spatial arrangement of its functional groups. Takahashi et al. (2012) assigned the proton and carbon NMR resonances for this cyclodextrin, which helped to understand its structural characteristics in detail (Takahashi et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin includes its ability to form complexes with various ions and molecules. The study by Bonomo et al. (2002) highlights its coordination properties, showing how the cyclodextrin can complex with copper(II) ions, a behavior that is closely related to the functional groups introduced into the cyclodextrin molecule (Bonomo et al., 2002).

Physical Properties Analysis

The physical properties of 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin, such as solubility and stability, are significantly influenced by its modified structure. The incorporation of amino groups can enhance its solubility in water, making it suitable for various applications. Liu et al. (2020) investigated its material properties and found that the modified cyclodextrin improved the selectivity of an electrode towards polychlorinated biphenyls, demonstrating the impact of structural modifications on its physical properties (Liu et al., 2020).

Chemical Properties Analysis

The chemical properties, such as reactivity and complexation behavior, are key aspects of 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin. Its ability to form complexes with metal ions and other molecules is a direct consequence of its modified chemical structure. The works of Bonomo et al. (2002) and Maccarrone et al. (2002) elaborate on its coordination chemistry, especially with respect to copper(II) ions, highlighting the chemical versatility of this modified cyclodextrin (Bonomo et al., 2002) (Maccarrone et al., 2002).

Scientific Research Applications

1. Structural Determination by NMR Spectroscopy

• Summary of Application: This compound has been used in the structural determination of cyclodextrins (CyDs) using NMR spectroscopy. In these CyDs, a glucose residue has been replaced by an altro-pyranose unit with an axial hydroxyl group.
• Methods of Application: Assignments were made with one-dimensional NMR and COSY, TOCSY, ROESY and CHSHF (heteronuclear shift correlation) spectra. Titration by NMR shift changes gave amino-group pKa values.
• Results or Outcomes: The study provided valuable insights into the structure of carbohydrates, which are key recognition elements in biological processes.

2. Electrochemical Detection of Polychlorinated Biphenyls

• Summary of Application: 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin has been used in the development of a composite material for the electrochemical detection of polychlorinated biphenyls (PCBs), which are persistent organic pollutants.
• Methods of Application: The nanostructured tin disulfide (SnS2) synthesized by hydrothermal technique and 3A-amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin hydrate were sequentially modified onto the disposable screen-printed carbon electrode (SPCE) via titration using a micropipette. The presence of PCBs was determined by cyclic voltammetry (CV) and differential pulse voltammetry (DPV).
• Results or Outcomes: The detection range was 0.625–80 μM, with a limit detection of approximately 5 μM. The electrodes were as stable as 88% after 7 days’ storage. The results showed that the beta-cyclodextrin successfully encapsulated PCBs to achieve an electrochemical sensor that reduced the time and increased the convenience of PCBs detection.

1. Structural Determination by NMR Spectroscopy

• Summary of Application: This compound has been used in the structural determination of cyclodextrins (CyDs) using NMR spectroscopy. In these CyDs, a glucose residue has been replaced by an altro-pyranose unit with an axial hydroxyl group.
• Methods of Application: Assignments were made with one-dimensional NMR and COSY, TOCSY, ROESY and CHSHF (heteronuclear shift correlation) spectra. Titration by NMR shift changes gave amino-group pKa values.
• Results or Outcomes: The study provided valuable insights into the structure of carbohydrates, which are key recognition elements in biological processes.

2. Electrochemical Detection of Polychlorinated Biphenyls

• Summary of Application: 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin has been used in the development of a composite material for the electrochemical detection of polychlorinated biphenyls (PCBs), which are persistent organic pollutants.
• Methods of Application: The nanostructured tin disulfide (SnS2) synthesized by hydrothermal technique and 3A-amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin hydrate were sequentially modified onto the disposable screen-printed carbon electrode (SPCE) via titration using a micropipette. The presence of PCBs was determined by cyclic voltammetry (CV) and differential pulse voltammetry (DPV).
• Results or Outcomes: The detection range was 0.625–80 μM, with a limit detection of approximately 5 μM. The electrodes were as stable as 88% after 7 days’ storage. The results showed that the beta-cyclodextrin successfully encapsulated PCBs to achieve an electrochemical sensor that reduced the time and increased the convenience of PCBs detection.

1. Structural Determination by NMR Spectroscopy

• Summary of Application: This compound has been used in the structural determination of cyclodextrins (CyDs) using NMR spectroscopy. In these CyDs, a glucose residue has been replaced by an altro-pyranose unit with an axial hydroxyl group.
• Methods of Application: Assignments were made with one-dimensional NMR and COSY, TOCSY, ROESY and CHSHF (heteronuclear shift correlation) spectra. Titration by NMR shift changes gave amino-group pKa values.
• Results or Outcomes: The study provided valuable insights into the structure of carbohydrates, which are key recognition elements in biological processes.

2. Electrochemical Detection of Polychlorinated Biphenyls

• Summary of Application: 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin has been used in the development of a composite material for the electrochemical detection of polychlorinated biphenyls (PCBs), which are persistent organic pollutants.
• Methods of Application: The nanostructured tin disulfide (SnS2) synthesized by hydrothermal technique and 3A-amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin hydrate were sequentially modified onto the disposable screen-printed carbon electrode (SPCE) via titration using a micropipette. The presence of PCBs was determined by cyclic voltammetry (CV) and differential pulse voltammetry (DPV).
• Results or Outcomes: The detection range was 0.625–80 μM, with a limit detection of approximately 5 μM. The electrodes were as stable as 88% after 7 days’ storage. The results showed that the beta-cyclodextrin successfully encapsulated PCBs to achieve an electrochemical sensor that reduced the time and increased the convenience of PCBs detection.

Future Directions

The use of 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin in the detection of PCBs shows promise. Its ability to improve the selectivity of the modified electrode could be explored further in the development of sensors for other types of pollutants. Additionally, its synthesis process could be optimized for large-scale production.